Cas no 12222-97-8 (Disperse Blue 102)

• Product Name: Disperse Blue 102
• CAS No: 12222-97-8
• MF: C₁₅H₁₉N₅O₄S
• MW: 365.4074614048
• CID: 86733
• PubChem ID: 112153
• Update Time: 2025-04-18

Disperse Blue 102 Chemical and Physical Properties

Names and Identifiers

• Disperse Blue 102
• 3-(ethyl{3-methyl-4-[(E)-(5-nitro-1,3-thiazol-2-yl)diazenyl]phenyl}amino)propane-1,2-diol
• C.I. Disperse Blue 102
• W-111391
• 1,2-Propanediol, 3-(ethyl(3-methyl-4-((5-nitro-2-thiazolyl)azo)phenyl)amino)-
• 69766-79-6
• 12222-97-8
• 1,2-Propanediol, 3-(ethyl(3-methyl-4-(2-(5-nitro-2-thiazolyl)diazenyl)phenyl)amino)-
• 3-[ETHYL[3-METHYL-4-[(5-NITROTHIAZOL-2-YL)AZO]PHENYL]AMINO]PROPANE-1,2-DIOL
• 3-(Ethyl(3-methyl-4-((5-nitro-2-thiazolyl)azo)phenyl)amino)-1,2-propanediol
• 1,2-Propanediol, 3-[ethyl[3-methyl-4-[(5-nitro-2-thiazolyl)azo]phenyl]amino]-
• 3-(Ethyl(3-methyl-4-((5-nitrothiazol-2-yl)azo)phenyl)amino)propane-1,2-diol
• NS00061461
• 1,2-Propanediol, 3-[ethyl[3-methyl-4-[2-(5-nitro-2-thiazolyl)diazenyl]phenyl]amino]-
• Disperse Blue 102 100 microg/mL in Acetonitrile
• DTXSID20864323
• 3-[N-ethyl-3-methyl-4-[(5-nitro-1,3-thiazol-2-yl)diazenyl]anilino]propane-1,2-diol
• FT-0625324
• EINECS 274-106-2

• Inchi： 1S/C15H19N5O4S/c1-3-19(8-12(22)9-21)11-4-5-13(10(2)6-11)17-18-15-16-7-14(25-15)20(23)24/h4-7,12,21-22H,3,8-9H2,1-2H3/b18-17+
• InChI Key： COCWIIAFGQLMGS-ISLYRVAYSA-N
• SMILES： S1C(=CN=C1/N=N/C1C=CC(=CC=1C)N(CC)CC(CO)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 365.116
• Monoisotopic Mass: 365.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 155A^2
• XLogP3: 2.8

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 597.4±60.0 °C at 760 mmHg
• Flash Point: 315.1±32.9 °C
• Refractive Index: 1.664
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

Disperse Blue 102 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)